N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• IUPAC Name: N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H24N2O4/c1-13-7-14(2)9-16(8-13)23-12-15(10-20(23)24)21(25)22-18-6-5-17(26-3)11-19(18)27-4/h5-9,11,15H,10,12H2,1-4H3,(H,22,25)
• InChI Key: WSFCHJXEZMDQFH-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)N2CC(CC2=O)C(=O)NC3=C(C=C(C=C3)OC)OC)C

Description

N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide, also known as DPCPX, is a selective adenosine A1 receptor antagonist. It has been widely used in scientific research due to its ability to block the effects of adenosine on A1 receptors.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide has been used in a variety of scientific research applications. One of the most common uses of N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide is in the study of adenosine receptors. Adenosine is a neurotransmitter that plays a role in a wide range of physiological processes, including sleep, pain, and inflammation. By blocking the effects of adenosine on A1 receptors, N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide can help researchers better understand the role of adenosine in these processes.

Mechanism of Action

N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide works by selectively blocking the effects of adenosine on A1 receptors. Adenosine normally binds to these receptors, causing a variety of physiological effects such as decreased heart rate and blood pressure. By blocking the effects of adenosine on these receptors, N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide can reverse these effects.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide has a number of biochemical and physiological effects. By blocking the effects of adenosine on A1 receptors, N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide can increase heart rate and blood pressure. It can also reduce inflammation and pain. In addition, N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide has been shown to have anti-arrhythmic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide in lab experiments is its selectivity for adenosine A1 receptors. This makes it a useful tool for studying the effects of adenosine on these receptors specifically. However, one limitation of using N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide is that it may have off-target effects on other receptors. In addition, N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide can be difficult to synthesize and is relatively expensive.

Future Directions

There are a number of future directions for research involving N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide. One area of interest is the role of adenosine in the regulation of sleep and wakefulness. N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide could be used to study the effects of adenosine on A1 receptors in the brain, which could help researchers better understand the mechanisms underlying sleep and wakefulness. Another area of interest is the role of adenosine in pain and inflammation. N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide could be used to study the effects of adenosine on A1 receptors in these processes, which could lead to the development of new treatments for pain and inflammation. Finally, N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide could be used in the development of new drugs that target adenosine A1 receptors specifically.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide involves several steps. First, 2,4-dimethoxybenzaldehyde and 3,5-dimethylphenylacetonitrile are reacted to form 2,4-dimethoxyphenyl-3,5-dimethylphenylacetonitrile. This compound is then reacted with ethyl chloroformate to form the corresponding ethyl ester. The ester is then hydrolyzed to form the carboxylic acid, which is coupled with 5-oxopyrrolidine-3-amine to form the final product, N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide.